Cas no 546120-15-4 ((3,5-Dinitrophenyl)4-(2-pyrimidinyl)piperazinomethanone)

• Product Name: (3,5-Dinitrophenyl)4-(2-pyrimidinyl)piperazinomethanone
• CAS No: 546120-15-4
• MF: C₁₅H₁₄N₆O₅
• MW: 358.30886220932
• MDL: MFCD00860993
• CID: 4654866
• Update Time: 2025-11-01

(3,5-Dinitrophenyl)4-(2-pyrimidinyl)piperazinomethanone Chemical and Physical Properties

Names and Identifiers

• (3,5-dinitrophenyl)[4-(2-pyrimidinyl)piperazino]methanone
• (3,5-Dinitrophenyl)4-(2-pyrimidinyl)piperazinomethanone

• MDL： MFCD00860993
• Inchi： 1S/C15H14N6O5/c22-14(11-8-12(20(23)24)10-13(9-11)21(25)26)18-4-6-19(7-5-18)15-16-2-1-3-17-15/h1-3,8-10H,4-7H2
• InChI Key： QTVAGMHXNZFXGL-UHFFFAOYSA-N
• SMILES： C(C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1)(N1CCN(C2=NC=CC=N2)CC1)=O

Additional information on (3,5-Dinitrophenyl)4-(2-pyrimidinyl)piperazinomethanone

Comprehensive Overview of (3,5-Dinitrophenyl)4-(2-pyrimidinyl)piperazinomethanone (CAS No. 546120-15-4)

(3,5-Dinitrophenyl)4-(2-pyrimidinyl)piperazinomethanone, with the CAS number 546120-15-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a dinitrophenyl group with a pyrimidinyl-piperazine moiety, making it a subject of interest for researchers exploring novel applications in drug development and advanced materials.

The compound's chemical structure is characterized by the presence of a piperazine ring, which is a common motif in pharmaceuticals due to its ability to enhance bioavailability and binding affinity. The 3,5-dinitrophenyl group adds electron-withdrawing properties, which can influence the compound's reactivity and interaction with biological targets. This combination makes (3,5-Dinitrophenyl)4-(2-pyrimidinyl)piperazinomethanone a promising candidate for further study in the development of kinase inhibitors and other therapeutic agents.

In recent years, the demand for highly functionalized organic compounds like 546120-15-4 has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly interested in how the pyrimidinyl-piperazine scaffold can be leveraged to design molecules with improved selectivity and reduced off-target effects. This aligns with current trends in personalized healthcare, where tailored treatments are becoming increasingly important.

From a synthetic chemistry perspective, the preparation of (3,5-Dinitrophenyl)4-(2-pyrimidinyl)piperazinomethanone involves multi-step reactions that require careful optimization to achieve high yields and purity. The compound's nitro groups and heterocyclic rings present both challenges and opportunities for chemists working on green chemistry and sustainable synthesis methods. These aspects are particularly relevant given the growing emphasis on environmentally friendly chemical processes.

The potential applications of CAS 546120-15-4 extend beyond pharmaceuticals. Its unique properties make it a candidate for use in advanced materials, such as organic semiconductors or photoactive compounds. The dinitrophenyl group, for instance, could contribute to the development of light-sensitive materials for use in optoelectronic devices. This versatility underscores the compound's value in interdisciplinary research.

For those searching for information on (3,5-Dinitrophenyl)4-(2-pyrimidinyl)piperazinomethanone, common queries include its synthetic routes, physicochemical properties, and potential therapeutic uses. Addressing these questions, this overview highlights the compound's significance in modern chemistry and its alignment with cutting-edge scientific trends. By focusing on both its molecular characteristics and broader applications, this article aims to provide a comprehensive resource for researchers and industry professionals alike.

In conclusion, 546120-15-4 represents a fascinating example of how functionalized heterocycles can bridge the gap between fundamental research and real-world applications. Its study not only advances our understanding of structure-activity relationships but also contributes to the development of innovative solutions in healthcare and technology. As research continues, this compound is likely to remain a focal point for scientists exploring the frontiers of organic chemistry and molecular design.